Cas no 5962-39-0 (Propanoic acid, 2-methyl-3-phosphono-)

• Product Name: Propanoic acid, 2-methyl-3-phosphono-
• CAS No: 5962-39-0
• MF: C₄H₉O₅P
• MW: 168.085022687912
• CID: 337999
• PubChem ID: 14904918
• Update Time: 2025-04-19

Propanoic acid, 2-methyl-3-phosphono- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-3-phosphono-
• 2-methyl-3-phosphonopropanoic acid
• SCHEMBL1304832
• 5962-39-0
• DTXSID70565196

• Inchi： 1S/C4H9O5P/c1-3(4(5)6)2-10(7,8)9/h3H,2H2,1H3,(H,5,6)(H2,7,8,9)
• InChI Key： NFNJSHKCMHAXJJ-UHFFFAOYSA-N
• SMILES： P(CC(C(=O)O)C)(=O)(O)O

Computed Properties

• Exact Mass: 168.01877
• Monoisotopic Mass: 168.01876038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83
• LogP: -0.11520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids